N-(1,1,1,3,3,3-hexafluoro-2-{[(2-methylpropyl)carbamoyl]amino}propan-2-yl)cyclohexanecarboxamide

• Molecular Formula: C15H23F6N3O2
• Molecular Weight: 391.35 g/mol
• IUPAC Name: N-[1,1,1,3,3,3-hexafluoro-2-(2-methylpropylcarbamoylamino)propan-2-yl]cyclohexanecarboxamide
• InChI: InChI=1S/C15H23F6N3O2/c1-9(2)8-22-12(26)24-13(14(16,17)18,15(19,20)21)23-11(25)10-6-4-3-5-7-10/h9-10H,3-8H2,1-2H3,(H,23,25)(H2,22,24,26)
• InChI Key: REBUCWISSWSYSE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC(=O)NC(C(F)(F)F)(C(F)(F)F)NC(=O)C1CCCCC1

Description

N-(1,1,1,3,3,3-hexafluoro-2-{[(2-methylpropyl)carbamoyl]amino}propan-2-yl)cyclohexanecarboxamide is a complex organic compound characterized by its unique structure, which includes a hexafluoroisopropanol moiety. This compound is notable for its high stability and specific reactivity, making it valuable in various scientific and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(1,1,1,3,3,3-hexafluoro-2-{[(2-methylpropyl)carbamoyl]amino}propan-2-yl)cyclohexanecarboxamide typically involves multiple steps, starting with the preparation of the hexafluoroisopropanol intermediate. This intermediate is synthesized through the reaction of hydrogen fluoride with isopropanol

Industrial Production Methods

In an industrial setting, the production of this compound is scaled up using optimized reaction conditions to maximize yield and minimize by-products. The process involves the use of high-purity reagents and advanced purification techniques to ensure the final product meets the required specifications for its intended applications.

Chemical Reactions Analysis

Types of Reactions

N-(1,1,1,3,3,3-hexafluoro-2-{[(2-methylpropyl)carbamoyl]amino}propan-2-yl)cyclohexanecarboxamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can be carried out using common reducing agents to yield different derivatives.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced with others under suitable conditions.

Common Reagents and Conditions

Common reagents used in these reactions include hydrogen peroxide for oxidation, lithium aluminum hydride for reduction, and various halogenating agents for substitution reactions. The conditions for these reactions are carefully controlled to achieve the desired products with high selectivity and efficiency.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hexafluoroisopropanol derivatives, while reduction can produce various alcohols and amines.

Scientific Research Applications

N-(1,1,1,3,3,3-hexafluoro-2-{[(2-methylpropyl)carbamoyl]amino}propan-2-yl)cyclohexanecarboxamide has a wide range of applications in scientific research:

Chemistry: It is used as a solvent and reagent in various organic synthesis reactions due to its unique properties.

Biology: The compound is employed in biochemical studies to investigate enzyme interactions and protein folding mechanisms.

Industry: The compound is used in the production of advanced materials, including polymers and coatings, due to its stability and reactivity.

Mechanism of Action

The mechanism by which N-(1,1,1,3,3,3-hexafluoro-2-{[(2-methylpropyl)carbamoyl]amino}propan-2-yl)cyclohexanecarboxamide exerts its effects involves interactions with specific molecular targets. The hexafluoroisopropanol moiety plays a crucial role in these interactions, facilitating the formation of stable complexes with various biomolecules. These interactions can modulate enzyme activity, alter protein conformation, and influence cellular signaling pathways .

Comparison with Similar Compounds

Similar Compounds

1,1,1,3,3,3-Hexafluoro-2-propanol: A related compound used as a solvent and reagent in organic synthesis.

Hexafluoroisopropanol: Another similar compound with applications in polymer chemistry and materials science.

Uniqueness

N-(1,1,1,3,3,3-hexafluoro-2-{[(2-methylpropyl)carbamoyl]amino}propan-2-yl)cyclohexanecarboxamide is unique due to its specific combination of functional groups, which confer distinct chemical and physical properties. This uniqueness makes it particularly valuable in applications requiring high stability and specific reactivity.